Cas no 2228116-13-8 (2-amino-3-hydroxy-3-(2,3,6-trifluorophenyl)propanoic acid)

• Product Name: 2-amino-3-hydroxy-3-(2,3,6-trifluorophenyl)propanoic acid
• CAS No: 2228116-13-8
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 5963388
• PubChem ID: 165629050
• Update Time: 2025-06-15

2-amino-3-hydroxy-3-(2,3,6-trifluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-hydroxy-3-(2,3,6-trifluorophenyl)propanoic acid
• EN300-1791536
• 2228116-13-8

• Inchi： 1S/C9H8F3NO3/c10-3-1-2-4(11)6(12)5(3)8(14)7(13)9(15)16/h1-2,7-8,14H,13H2,(H,15,16)
• InChI Key： FPFZMGHUPRLUMQ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C(C(C(=O)O)N)O)F)F

Computed Properties

• Exact Mass: 235.04562760g/mol
• Monoisotopic Mass: 235.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-amino-3-hydroxy-3-(2,3,6-trifluorophenyl)propanoic acid

Introduction to 2-amino-3-hydroxy-3-(2,3,6-trifluorophenyl)propanoic acid (CAS No. 2228116-13-8)

2-amino-3-hydroxy-3-(2,3,6-trifluorophenyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228116-13-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound belongs to the class of α-hydroxy amino acids, which are well-known for their roles in various metabolic pathways and as key intermediates in the synthesis of biologically active molecules. The presence of a trifluoromethyl group at the para position of the phenyl ring introduces additional electronic and steric effects, making this molecule particularly intriguing for researchers exploring structure-activity relationships.

The molecular structure of 2-amino-3-hydroxy-3-(2,3,6-trifluorophenyl)propanoic acid consists of a propanoic acid backbone with an amino group at the α-position and a hydroxyl group at the β-position. The trifluoromethyl-substituted phenyl ring further enhances the compound's complexity, influencing its solubility, reactivity, and interactions with biological targets. This particular arrangement of functional groups has been studied for its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting inflammatory diseases, metabolic disorders, and cancer.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological receptors. The trifluoromethyl group in 2-amino-3-hydroxy-3-(2,3,6-trifluorophenyl)propanoic acid contributes to these properties by increasing lipophilicity and reducing susceptibility to enzymatic degradation. This feature makes the compound a valuable scaffold for designing molecules with prolonged half-lives and improved pharmacokinetic profiles. Several studies have demonstrated that fluorinated derivatives of amino acids can exhibit potent inhibitory effects on various enzymes and receptors involved in disease pathogenesis.

One of the most compelling aspects of 2-amino-3-hydroxy-3-(2,3,6-trifluorophenyl)propanoic acid is its potential role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to develop novel inhibitors targeting key enzymes such as cyclooxygenases (COX), lipoxygenases (LOX), and proteases. For instance, modifications to the trifluoromethylphenyl moiety have been shown to enhance binding interactions with heme-containing enzymes, leading to more potent anti-inflammatory effects. Additionally, the hydroxyl and amino groups provide opportunities for further derivatization, allowing chemists to fine-tune properties such as solubility and bioavailability.

The synthesis of 2-amino-3-hydroxy-3-(2,3,6-trifluorophenyl)propanoic acid presents both challenges and opportunities for synthetic chemists. Traditional methods often involve multi-step processes starting from commercially available precursors such as 2-amino-3-hydroxypropionic acid or protected derivatives thereof. The introduction of the trifluoromethyl group typically requires specialized reagents or catalytic systems to ensure high regioselectivity and yield. Advances in fluorination chemistry have provided more efficient routes to fluorinated aromatic compounds, including those with multiple substituents like 2-amino-3-hydroxy-3-(2,3,6-trifluorophenyl)propanoic acid. These developments have significantly reduced synthetic hurdles and opened new avenues for large-scale production.

From a biological perspective, 2-amino-3-hydroxy-3-(2,3,6-trifluorophenyl)propanoic acid has shown promise in preclinical studies as a modulator of cellular signaling pathways. Its ability to interact with both protein and lipid targets makes it a versatile tool for investigating disease mechanisms and developing targeted therapies. For example, studies have indicated that derivatives of this compound can inhibit the activity of matrix metalloproteinases (MMPs), which are implicated in tissue degradation during inflammation and cancer progression. Furthermore, its structural similarity to natural amino acids suggests potential applications in enzyme engineering and protein design.

The impact of fluorine substitution on the biological activity of 2-amino-3-hydroxy-3-(2,3,6-trifluorophenyl)propanoic acid underscores the importance of molecular structure in drug design. Fluorine atoms can influence electronic properties through hyperconjugation and induction effects, altering both binding affinity and metabolic fate. Computational modeling has played a crucial role in understanding these effects at an atomic level. By predicting how different substituents will interact with biological targets, researchers can optimize lead compounds before investing time in costly wet laboratory experiments. This integration of computational chemistry with experimental biology has accelerated the discovery pipeline significantly over recent years.

Future directions for research on 2-amino-3-hydroxy-3-(2,3,6-trifluorophenyl)propanoic acid include exploring its role as an intermediate in peptide mimetics or peptidomimetics designed for improved bioavailability. The trifluoromethylphenyl ring provides an excellent platform for introducing additional functional groups while maintaining stability under physiological conditions.* Additionally, studies are underway investigating its potential as an inhibitor or activator depending on context-dependent interactions with specific enzymes or receptors.* These investigations not only expand our understanding* but also pave way towards novel therapeutic strategies targeting diverse diseases.*